Cas no 1378600-40-8 (ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE)

• Product Name: ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE
• CAS No: 1378600-40-8
• MF: C₁₀H₁₁FOS
• MW: 198.257145166397
• MDL: MFCD18911075
• CID: 5150200
• Update Time: 2026-03-03

ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE

• MDL： MFCD18911075
• Inchi： 1S/C10H11FOS/c1-3-6-13-8-4-5-10(12-2)9(11)7-8/h3-5,7H,1,6H2,2H3
• InChI Key： LUJBCTFNOKOIMV-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(SCC=C)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE

Comprehensive Overview of ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE (CAS No. 1378600-40-8)

ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE (CAS No. 1378600-40-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfur-containing derivative is characterized by its unique molecular structure, which combines an allyl group with a 3-fluoro-4-methoxyphenyl moiety. The presence of both fluorine and methoxy substituents enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE has surged due to their role in drug discovery and development. Fluorine atoms are known to improve the bioavailability and metabolic stability of pharmaceutical agents, which aligns with the growing trend of precision medicine and targeted therapies. Researchers are particularly interested in how this compound can be utilized to develop novel enzyme inhibitors or receptor modulators, addressing unmet medical needs in oncology and neurology.

The agrochemical industry also benefits from the properties of ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE. Its structural features make it a potential candidate for designing crop protection agents that are both effective and environmentally sustainable. With increasing global focus on sustainable agriculture, this compound could play a pivotal role in developing next-generation pesticides or herbicides with reduced ecological impact.

From a material science perspective, ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE offers intriguing possibilities for creating advanced polymeric materials and functional coatings. The incorporation of sulfur and fluorine atoms can enhance thermal stability, chemical resistance, and adhesion properties, which are critical for applications in electronics, automotive, and aerospace industries. These attributes are particularly relevant as industries seek high-performance materials to meet evolving technological demands.

Synthetic routes to ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE often involve nucleophilic substitution or cross-coupling reactions, which are widely studied in organic chemistry. The compound's synthesis is a topic of interest for chemists exploring green chemistry principles, such as minimizing waste and using catalytic processes. This aligns with the broader scientific community's emphasis on sustainable synthesis and atom economy.

Analytical characterization of ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value industries. The compound's stability under various conditions is another area of research, particularly for storage and transportation considerations.

In summary, ALLYL(3-FLUORO-4-METHOXYPHENYL)SULFANE (CAS No. 1378600-40-8) represents a versatile and promising compound with applications spanning multiple industries. Its unique chemical properties and potential for innovation make it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare, agriculture, and advanced materials.